Cas no 725257-38-5 (Benzeneacetonitrile,4-ethyl-a-phenyl-)
725257-38-5 structure
Product Name:Benzeneacetonitrile,4-ethyl-a-phenyl-
CAS No:725257-38-5
MF:C16H15N
MW:221.297003984451
CID:558772
Update Time:2024-03-05
Benzeneacetonitrile,4-ethyl-a-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,4-ethyl-a-phenyl-
- Acetonitrile,(p-ethylphenyl)phenyl- (5CI)
- Acetonitrile, (p-ethylphenyl)phenyl- (5CI)
-
- Inchi: 1S/C16H15N/c1-2-13-8-10-15(11-9-13)16(12-17)14-6-4-3-5-7-14/h3-11,16H,2H2,1H3
- InChI Key: FDVIWRDQDKPGNW-UHFFFAOYSA-N
- SMILES: C(#N)C(C1=CC=C(CC)C=C1)C1=CC=CC=C1
Computed Properties
- Exact Mass: 221.12
- Monoisotopic Mass: 221.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
Benzeneacetonitrile,4-ethyl-a-phenyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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